Cas no 2229394-07-2 (4,4,5,5,5-pentafluoro-3-methylpentanoic acid)

• Product Name: 4,4,5,5,5-pentafluoro-3-methylpentanoic acid
• CAS No: 2229394-07-2
• MF: C₆H₇F₅O₂
• MW: 206.110599756241
• CID: 6335775
• PubChem ID: 138987338
• Update Time: 2025-09-27

4,4,5,5,5-pentafluoro-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-pentafluoro-3-methylpentanoic acid
• 2229394-07-2
• EN300-1951453

• Inchi： 1S/C6H7F5O2/c1-3(2-4(12)13)5(7,8)6(9,10)11/h3H,2H2,1H3,(H,12,13)
• InChI Key： LBAZMTRJICBWDC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C)CC(=O)O)F

Computed Properties

• Exact Mass: 206.03662027g/mol
• Monoisotopic Mass: 206.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4,5,5,5-pentafluoro-3-methylpentanoic acid

Professional Introduction to Compound with CAS No. 2229394-07-2 and Product Name: 4,4,5,5,5-pentafluoro-3-methylpentanoic acid

The compound identified by the CAS number 2229394-07-2 and the product name 4,4,5,5,5-pentafluoro-3-methylpentanoic acid represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound belongs to a class of fluorinated carboxylic acids, which have garnered considerable attention due to their unique chemical properties and broad applications in synthetic chemistry, drug development, and material science.

Fluorinated carboxylic acids are known for their enhanced metabolic stability, lipophilicity, and binding affinity, making them valuable in the design of bioactive molecules. The specific structure of 4,4,5,5,5-pentafluoro-3-methylpentanoic acid, characterized by its five fluorine atoms and a methyl group at the third carbon position, contributes to its distinct reactivity and functionality. This structural motif allows for versatile modifications and derivatization, enabling its use in diverse chemical syntheses.

Recent research has highlighted the utility of fluorinated carboxylic acids in the development of novel therapeutic agents. For instance, studies have demonstrated that fluorine substitution can significantly improve the pharmacokinetic profiles of small molecule drugs by enhancing their solubility and bioavailability. The compound 4,4,5,5,5-pentafluoro-3-methylpentanoic acid has been explored as a key intermediate in the synthesis of fluorinated peptides and proteins, where its stability under various reaction conditions makes it an ideal building block.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Fluorinated carboxylic acids are often employed in the preparation of advanced polymers and coatings due to their ability to impart thermal stability and chemical resistance. The presence of multiple fluorine atoms in 4,4,5,5,5-pentafluoro-3-methylpentanoic acid enhances its compatibility with other fluorinated compounds, facilitating the creation of high-performance materials with tailored properties.

The synthesis of 4,4,5,5,5-pentafluoro-3-methylpentanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. Techniques such as catalytic hydrogenation and fluorination reactions are commonly employed to introduce the desired functional groups. Recent advancements in flow chemistry have further improved the efficiency of these processes by enabling continuous production and reduced solvent usage.

One notable application of 4,4,5,5,5-pentafluoro-3-methylpentanoic acid is in the synthesis of fluorinated analogs of existing drugs. By incorporating fluorine atoms into drug molecules at strategic positions derived from this compound as an intermediate; researchers can enhance their binding affinity to biological targets while minimizing off-target effects. This approach has been particularly effective in developing antiviral and anticancer agents where fluorine substitution plays a critical role in improving therapeutic efficacy.

The environmental impact of fluorinated compounds is another area of growing interest. While fluorochemicals offer numerous benefits in terms of performance enhancement; their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes for 4,4,5;55,pentafluoro-3-methylpentanoic acid that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader sustainability goals within the chemical industry.

Industrial-scale production of 4;44;55,pentafluoro-3-methylpentanoic acid requires careful consideration of cost-effectiveness without compromising quality standards. Process optimization strategies include catalyst recycling programs; solvent recovery systems; and energy-efficient reaction setups. Collaborative research between academia; government agencies; and private sector partners continues to drive innovation toward more sustainable manufacturing practices.

The future prospects for this compound remain promising as new applications emerge across multiple disciplines including medicinal chemistry; agrochemicals; electronics; and nanotechnology. Its unique combination of structural features makes it adaptable for use as both an intermediate product (CAS No: 2229394072) ; as well as a final functional material depending on end-user requirements